Homophthalaldehyde

• IUPAC Name: 2-(2-oxoethyl)benzaldehyde
• InChI: InChI=1S/C9H8O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-4,6-7H,5H2
• InChI Key: LKGNPIZAOBMSOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC=O)C=O
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID20180398
• Molecular Weight: 148.16 g/mol
• CAS RN: 25705-34-4

Description

Homophthalaldehyde is a chemical compound. It’s a building block in the synthesis of heterocyclic compounds and a reagent in the analysis of amino acids. It contains a total of 19 bonds, including 11 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic aldehyde, and 1 aromatic aldehyde.

Molecular Structure Analysis

Homophthalaldehyde has a total of 19 atoms, including 8 Hydrogen atoms, 9 Carbon atoms, and 2 Oxygen atoms. It contains a total of 19 bonds, including 11 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic aldehyde, and 1 aromatic aldehyde.

Physical And Chemical Properties Analysis

Homophthalaldehyde has a molar mass of 134.134 g·mol −1. It appears as a yellow solid with a density of 1.19 g/mL. It has a melting point of 55.5–56 °C and a boiling point of 266.1 °C. It has low solubility in water.

Scientific Research Applications

1. Organic Chemistry and Catalysis

Homophthalaldehyde has been studied for its role in organic chemistry, particularly in catalysis and reactions. For example, Trujillo et al. (2017) described the use of homophthalaldehyde in the cycloaddition of benzaldehyde with homophthalic anhydride, highlighting its utility in the field of asymmetric organocatalysis (Trujillo, Rozas, Botte, & Connon, 2017). Additionally, Massoui et al. (1983) reported on the homomolecular esterification of aldehydes, including homophthalaldehyde, catalyzed by RhH(PPh3)4, demonstrating its applicability in mild conditions reactions (Massoui, Beaupère, Nadjo, & Uzan, 1983).

2. Polymer Science

In the field of polymer science, homophthalaldehyde has been recognized for its unique properties. Wang and Diesendruck (2018) discussed the polymerization chemistry of o-phthalaldehyde and its applications in materials science, including its use as photoresists and in thermal-scanning probe lithography (Wang & Diesendruck, 2018). This highlights the compound's significance in developing advanced materials with specific properties.

3. Analytical Chemistry

Homophthalaldehyde has also been utilized in analytical chemistry for the detection and analysis of various compounds. For instance, Turnell and Cooper (1982) described a method using o-phthalaldehyde for estimating amino acids in serum or urine, demonstrating its utility in clinical chemistry (Turnell & Cooper, 1982). Furthermore, Ghosh et al. (2014) developed a phthalaldehyde-based probe for the colorimetric and fluorescence recognition of tryptophan and histidine, indicating its application in biochemical sensing (Ghosh, Talukdar, Ghosh, Das, & Das, 2014).

Safety And Hazards

Homophthalaldehyde poses various health hazards such as irritation, sensitization, and carcinogenicity, and physical hazards such as flammability, corrosion, and explosibility.